5-Isothiazolecarboxylic acid, 3-(3-(trifluoromethyl)phenyl)-
Cat. No. B8791087
M. Wt: 273.23 g/mol
InChI Key: JBBMPBUPJGSYJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04346094
Procedure details
3-(3-trifluoromethylphenyl)-4-fluoro-5-isothiazolecarboxylic acid, sodium salt
Name
3-(3-trifluoromethylphenyl)-4-fluoro-5-isothiazolecarboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:19])([F:18])[C:3]1[CH:4]=[C:5]([C:9]2[C:13](F)=[C:12]([C:15]([OH:17])=[O:16])[S:11][N:10]=2)[CH:6]=[CH:7][CH:8]=1.[Na]>>[F:19][C:2]([F:1])([F:18])[C:3]1[CH:4]=[C:5]([C:9]2[CH:13]=[C:12]([C:15]([OH:17])=[O:16])[S:11][N:10]=2)[CH:6]=[CH:7][CH:8]=1 |^1:19|
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Inputs
Step One
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Name
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3-(3-trifluoromethylphenyl)-4-fluoro-5-isothiazolecarboxylic acid
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
FC(C=1C=C(C=CC1)C1=NSC(=C1F)C(=O)O)(F)F
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
[Na]
|
Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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|
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Smiles
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FC(C=1C=C(C=CC1)C1=NSC(=C1)C(=O)O)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
